Cas no 1245794-56-2 (6-endo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol)

• Product Name: 6-endo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol
• CAS No: 1245794-56-2
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD31653488
• CID: 2854524
• PubChem ID: 52271572
• Update Time: 2024-11-02

6-endo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-endo-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol
• (6-endo)-3-Benzyl-3-azabicyclo[3.1.1]heptan-6-ol
• (1alpha,5alpha)-3-Benzyl-3-azabicyclo[3.1.1]heptane-6beta-ol
• Schembl21561563
• MFCD31653488
• CS-0310012
• AKOS040765947
• 3-benzyl-6-endo-hydroxy-3-azabicyclo[3.1.1]heptane
• 1245794-56-2
• SCHEMBL23939426
• (1R,5S)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol
• AS-79543
• AT29651
• (1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol

• MDL： MFCD31653488
• Inchi： 1S/C13H17NO/c15-13-11-6-12(13)9-14(8-11)7-10-4-2-1-3-5-10/h1-5,11-13,15H,6-9H2/t11-,12+,13?
• InChI Key： NERPUNDHAOPKPP-FUNVUKJBSA-N
• SMILES： OC1[C@@H]2CN(CC3C=CC=CC=3)C[C@H]1C2

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5